Cas no 1998-86-3 (1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1998-86-3
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• MDL: MFCD01330894
• CID: 236847
• PubChem ID: 2926548
• Update Time: 2025-10-23

1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(2-Fluoro-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 1-(2-fluorophenyl)-5-oxo-
• AKOS BB-6996
• 1-(2-FLUOROPHENYL)-5-OXO-3-PYRROLIDINECARBOXYLIC ACID
• 3-pyrrolidinecarboxylic acid, 1-(2-fluorophenyl)-5-oxo-
• 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• DTXSID90387852
• 1-(2-Fluorophenyl)-5-oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
• EN300-11488
• AKOS000118612
• 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylicacid
• A879905
• BS-4313
• SR-01000500602
• MFCD01330894
• 1-(2-FLUORO-PHENYL)-5-OXO-PYRROLIDINE-3-CARBOXYLICACID
• Oprea1_810566
• FT-0677112
• 1998-86-3
• F1799-0549
• BB 0217887
• SR-01000500602-1
• Z57047001
• AKOS016041649
• CS-0118940
• Oprea1_049550
• ALBB-009462
• 1-(2-fluorophenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• STK078941
• SCHEMBL25413636
• BBL008359

• MDL： MFCD01330894
• Inchi： 1S/C11H10FNO3/c12-8-3-1-2-4-9(8)13-6-7(11(15)16)5-10(13)14/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： SPNFIZUVZRKIQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 223.06400
• Monoisotopic Mass: 223.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: g/cm3
• Melting Point: 149-151 °C
• Boiling Point: 487.2°Cat760mmHg
• Flash Point: 248.4°C
• PSA: 57.61000
• LogP: 1.32820
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Guide to 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1998-86-3): Properties, Applications, and Market Insights

1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1998-86-3) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and chemical research. This compound, often referred to as fluorophenyl pyrrolidine carboxylic acid, has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals frequently search for "1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid uses" or "CAS 1998-86-3 supplier," highlighting its growing relevance in synthetic chemistry and drug development.

The molecular structure of 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid combines a fluorinated aromatic ring with a pyrrolidone scaffold, making it a valuable intermediate for designing bioactive molecules. Its carboxylic acid functional group enhances reactivity, enabling diverse chemical modifications. Recent studies have explored its role in developing central nervous system (CNS) targeting compounds, aligning with the trending focus on neurological therapeutics in 2024. This aligns with frequent search queries like "fluorinated pyrrolidones in drug discovery" or "CNS-active fluorophenyl derivatives."

In pharmaceutical applications, 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid serves as a precursor for small molecule inhibitors and enzyme modulators. Its fluorophenyl moiety improves metabolic stability, addressing a key challenge in modern drug design—a topic often searched as "fluorine in medicinal chemistry advantages." The compound’s 5-oxopyrrolidine core also contributes to conformational rigidity, a desirable trait for target specificity, as seen in popular research articles on "rigid scaffolds for drug design."

The synthesis of CAS 1998-86-3 typically involves multi-step organic reactions, including fluorination and cyclization protocols. Optimized routes emphasize atom economy and green chemistry principles, reflecting industry trends toward sustainable synthesis (searched as "eco-friendly fluorination methods 2024"). Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, critical for research reproducibility—a concern frequently raised in queries like "how to verify pyrrolidine derivative purity."

Market demand for 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid has risen due to its utility in high-throughput screening libraries and fragment-based drug discovery. Suppliers often highlight its availability as a GMP-grade intermediate, catering to preclinical development needs. Searches for "bulk fluorophenyl carboxylic acid suppliers" or "CAS 1998-86-3 pricing trends" indicate commercial interest. Regulatory compliance with REACH and FDA guidelines further ensures its suitability for global research applications.

Emerging studies suggest potential non-pharmaceutical uses of 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid in advanced material science, particularly in designing fluorinated polymers with enhanced thermal stability. This aligns with 2024’s focus on "smart materials for electronics"—a hot topic in scientific forums. Its hydrogen-bonding capacity also makes it a candidate for supramolecular chemistry applications, answering niche queries like "fluorophenyl derivatives in crystal engineering."

Storage and handling of CAS 1998-86-3 require standard organic compound protocols: protection from moisture and storage at controlled temperatures. Safety data sheets emphasize proper ventilation and PPE usage, addressing common lab safety concerns (searched as "handling fluorinated compounds safely"). Stability studies confirm its robustness under typical lab conditions, a key factor for researchers comparing "pyrrolidone derivatives shelf life."

In summary, 1-(2-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1998-86-3) represents a multifaceted compound bridging medicinal chemistry and material science. Its fluorine-enhanced properties and scaffold versatility continue to inspire innovations, making it a recurring subject in both academic publications and industrial R&D discussions. For researchers exploring "fluorinated heterocycles 2024" or "bioactive pyrrolidones," this compound offers a compelling case study in modern chemical applications.